N,N-Dimethyl-5-(1-methyl-1H-pyrazol-4-yl)-4-pyrrolidin-3-ylpyrimidin-2-amine dihydrochloride

• IUPAC Name: N,N-dimethyl-5-(1-methylpyrazol-4-yl)-4-pyrrolidin-3-ylpyrimidin-2-amine;dihydrochloride
• InChI: InChI=1S/C14H20N6.2ClH/c1-19(2)14-16-8-12(11-7-17-20(3)9-11)13(18-14)10-4-5-15-6-10;;/h7-10,15H,4-6H2,1-3H3;2*1H
• InChI Key: NPJIPUCSAZEVRT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CN=C(N=C2C3CCNC3)N(C)C.Cl.Cl
• Molecular Formula: C14H22Cl2N6
• Molecular Weight: 345.3 g/mol
• CAS No.: 1858252-05-7

Description

N,N-Dimethyl-5-(1-methyl-1H-pyrazol-4-yl)-4-pyrrolidin-3-ylpyrimidin-2-amine dihydrochloride is a useful research compound. Its molecular formula is C14H22Cl2N6 and its molecular weight is 345.27. The purity is usually 95%.
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Biological Activity

N,N-Dimethyl-5-(1-methyl-1H-pyrazol-4-yl)-4-pyrrolidin-3-ylpyrimidin-2-amine dihydrochloride, with the CAS number 2108724-35-0, is a compound of significant interest in pharmaceutical research due to its potential biological activities. This article explores its biological activity, synthesizing available data from diverse sources and presenting it in a structured format.

The compound has the following chemical properties:

Property	Value
Molecular Formula	C14H20N6
Molecular Weight	272.35 g/mol
CAS Number	2108724-35-0

Research indicates that this compound may exhibit various biological activities, including:

• Antiproliferative Effects : Studies suggest that the compound can suppress cell growth in certain cancer cell lines. For instance, it has been shown to increase glucose uptake and ATP levels in cells, indicating enhanced metabolic activity that could be beneficial in therapeutic contexts .
• Impact on Monoclonal Antibody Production : The compound has been observed to improve the production of monoclonal antibodies by enhancing cell-specific productivity while maintaining cell viability. This is particularly relevant in biopharmaceutical manufacturing, where maximizing yield is critical .
• Potential Antibacterial Activity : Preliminary screenings indicate that derivatives of similar pyrazole compounds may possess antibacterial properties, suggesting that this compound could also be explored for such applications .

Study 1: Monoclonal Antibody Production

In a controlled study involving CHO (Chinese Hamster Ovary) cells, the addition of this compound resulted in:

• Increased Cell Viability : Cells maintained viability longer than controls.
• Enhanced Productivity : The final concentration of monoclonal antibodies reached 1,098 mg/L, which was 1.5 times higher than control conditions .

Study 2: Antiproliferative Effects

Another study highlighted the compound's ability to modulate cellular metabolism by increasing ATP levels and glucose uptake rates during cell culture experiments. These findings suggest a potential role in enhancing the efficiency of cell cultures used for therapeutic protein production .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of this compound. Key findings include:

• Active Components : The presence of specific structural motifs such as the pyrimidine and pyrazole rings significantly influences biological activity.
• Modification Potential : Alterations to the pyrrolidine moiety can enhance or diminish activity, indicating a need for careful design in future derivatives .